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Compound of Interest

Compound Name: Ivabradine hydrobromide

Cat. No.: B15192190 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Ivabradine Hydrobromide in a research environment. The following procedures are designed

to ensure the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment and Regulatory Overview
Ivabradine hydrobromide is classified as an environmentally hazardous substance.[1][2]

Safety Data Sheets (SDS) consistently highlight that it is very toxic to aquatic life with long-

lasting effects.[1][2] Therefore, it is imperative that it is not disposed of via drains, sewers, or

regular household garbage.[1]

Disposal of pharmaceutical waste, including ivabradine hydrobromide, is regulated by

multiple agencies, primarily the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[3][4][5] These regulations mandate that hazardous

chemical waste be managed to protect both human health and the environment.[5] For

research institutions, this typically involves collection by the facility's Environmental Health and

Safety (EHS) department for subsequent treatment by a licensed chemical destruction plant or

controlled incineration.[6][7]

Quantitative Data Summary
The following table summarizes key hazard and regulatory information for Ivabradine
Hydrobromide, essential for its proper handling and disposal.
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Parameter Value / Classification Source

UN Number UN3077 [1]

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Ivabradine (hydrochloride))

[1]

Transport Hazard Class
9 (Miscellaneous dangerous

substances and articles)
[1]

Aquatic Toxicity

Very toxic to aquatic life; Very

toxic to aquatic life with long

lasting effects

[1][2]

Disposal Recommendation

Must not be disposed of with

household garbage; Do not

allow to reach sewage system

[1]

Primary Disposal Method

Collection by a specialized

disposal company; Controlled

incineration

[6][8]

Experimental Protocols: Disposal Procedures
This section details the step-by-step methodology for the safe disposal of ivabradine
hydrobromide waste in a laboratory setting.

A. Personal Protective Equipment (PPE)

Before handling ivabradine hydrobromide waste, ensure the following PPE is worn in

accordance with good industrial hygiene and safety practices:

Eye Protection: Tightly fitting safety goggles with side-shields.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile), inspected prior to use.[6][8]

Body Protection: A lab coat or other appropriate protective clothing to prevent skin exposure.

[2][6]
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Respiratory Protection: If dust formation is possible or exposure limits are exceeded, a

NIOSH/MSHA-approved respirator should be used.[2][6]

B. Spill Management

In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.[6][9]

Remove all sources of ignition.[6][9]

Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., diatomite,

universal binders).[10]

Carefully sweep or collect the absorbed material using spark-proof tools and place it into a

suitable, closed, and clearly labeled container for disposal.[6][9]

Prevent the spilled material from entering drains or water courses.[2][10]

Decontaminate the spill area and equipment.

Report the spill to your institution's EHS department.

C. Step-by-Step Disposal Workflow

Identify Waste Stream: Identify all materials contaminated with ivabradine hydrobromide.

This includes:

Expired or unused pure compound.

Contaminated labware (e.g., vials, pipette tips, gloves).

Solutions containing ivabradine hydrobromide.

Spill cleanup materials.
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Segregate Waste: Do not mix ivabradine hydrobromide waste with non-hazardous trash or

other waste streams unless directed by your EHS department. It must be segregated as

hazardous chemical waste.

Containerize Waste:

Place solid waste and spill cleanup materials into a designated, sealable, and chemically

compatible hazardous waste container.

Collect liquid waste in a separate, sealed, and clearly marked container.

Label Container: Label the hazardous waste container clearly. The label must include:

The words "Hazardous Waste."

The full chemical name: "Ivabradine Hydrobromide."

Associated hazard warnings (e.g., "Environmentally Hazardous").

The date accumulation started.

Store Waste: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area until collection. Follow institutional guidelines for storage limits

and conditions.

Arrange for Disposal: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste.[7] The EHS office will coordinate with a licensed

chemical waste vendor for final disposal, which is typically high-temperature incineration.[5]

[7][11]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

ivabradine hydrobromide in a research setting.

Caption: Ivabradine Hydrobromide Laboratory Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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